Cas no 61024-95-1 (Benzene, 2-bromo-1-chloro-4-(1,1-dimethylethyl)-)

Benzene, 2-bromo-1-chloro-4-(1,1-dimethylethyl)- is a halogenated aromatic compound featuring both bromine and chlorine substituents on a benzene ring, along with a tert-butyl group at the para position. This structure imparts unique reactivity, making it valuable as an intermediate in organic synthesis, particularly in cross-coupling reactions and electrophilic substitutions. The tert-butyl group enhances steric stability, while the halogen atoms provide versatile sites for further functionalization. Its well-defined molecular architecture ensures consistent performance in pharmaceutical, agrochemical, and materials science applications. The compound is typically handled under controlled conditions due to its halogenated nature, requiring standard safety protocols for storage and use.

Benzene, 2-bromo-1-chloro-4-(1,1-dimethylethyl)- structure

61024-95-1 structure

Product Name:Benzene, 2-bromo-1-chloro-4-(1,1-dimethylethyl)-

CAS No:61024-95-1

MF:C₁₀H₁₂BrCl

MW:247.559281349182

CID:494083

Update Time:2026-04-29

Benzene, 2-bromo-1-chloro-4-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

- Benzene, 2-bromo-1-chloro-4-(1,1-dimethylethyl)-
- 2-bromo-4-tert-butyl-1-chlorobenzene
- Inchi： InChI=1S/C10H12BrCl/c1-10(2,3)7-4-5-9(12)8(11)6-7/h4-6H,1-3H3
- InChI Key： ZMPAAERDSQBWMM-UHFFFAOYSA-N
- SMILES： CC(C)(C)C1=CC(=C(C=C1)Cl)Br

Computed Properties

Exact Mass: 245.98116
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 12
Rotatable Bond Count: 1

Experimental Properties

PSA: 0

Benzene, 2-bromo-1-chloro-4-(1,1-dimethylethyl)- Pricemore >>

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